5-(Benzenesulfonyl)-thiazolidine-2,4-dione

• Molecular Formula: C9H7NO4S2
• Molecular Weight: 257.3 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C9H7NO4S2/c11-7-8(15-9(12)10-7)16(13,14)6-4-2-1-3-5-6/h1-5,8H,(H,10,11,12)
• InChI Key: GSACLVATLZLDHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2C(=O)NC(=O)S2

Description

5-(Benzenesulfonyl)-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C9H7NO4S2 and its molecular weight is 257.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(benzenesulfanyl)-thiazolidine-2,4-dione, [(III), Example 6, 10.0 g, 41.8 mmol] in methanol (105 mL) was added to a mechanically stirred suspension of oxone (51.4 g, 83.6 mmol) in water (210 mL) at 0° C. The suspension was immediately warmed to room temperature. After 3.5 h, the reaction was diluted with water (1.5 L) and the solid was filtered. The solid was washed with water and dried in vacuo to provide the title compound as a white solid (8.31 g, 73%): mp 130°-133° C.: NMR (CDCL3): δ8.07 (s, 1H, NH), 7.98 (d, J=7.2 Hz, 2H, ArH) 7.78 (t, J=7.5 Hz, 1H, ArH), 7.67 (t, J=8.1 Hz, 2H, ArH), 5.44 (s, 1H CH); MS(EI): 225 (MI, 24%), 182 (18%), 153 (12%), 110 (100%).